Cas no 2060021-18-1 ({1-azabicyclo3.3.1nonan-5-yl}methanesulfonamide)

• Product Name: {1-azabicyclo3.3.1nonan-5-yl}methanesulfonamide
• CAS No: 2060021-18-1
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• MDL: MFCD30498596
• CID: 5153787
• PubChem ID: 125453667
• Update Time: 2025-10-25

{1-azabicyclo3.3.1nonan-5-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.3.1]nonane-5-methanesulfonamide
• {1-azabicyclo3.3.1nonan-5-yl}methanesulfonamide

• MDL： MFCD30498596
• Inchi： 1S/C9H18N2O2S/c10-14(12,13)8-9-3-1-5-11(7-9)6-2-4-9/h1-8H2,(H2,10,12,13)
• InChI Key： OSXGCYGCXGDRMF-UHFFFAOYSA-N
• SMILES： N12CC(CS(N)(=O)=O)(CCC1)CCC2

Additional information on {1-azabicyclo3.3.1nonan-5-yl}methanesulfonamide

Introduction to CAS No. 2060021-18-1: {1-Azabicyclo[3.3.1]nonan-5-yl}Methanesulfonamide

The compound with CAS No. 2060021-18-1, known as {1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonamide, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its unique bicyclic structure, which combines the azabicyclo[3.3.1]nonane framework with a methanesulfonamide group, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules, particularly in the context of its role as a building block for peptide mimetics and other bioactive agents. The azabicyclo[3.3.1]nonane moiety is known for its rigid and stable structure, which provides an excellent platform for further functionalization and modification in drug design.

The methanesulfonamide group attached to the bicyclic structure contributes to the compound's solubility and stability, making it an ideal candidate for various chemical reactions, including coupling reactions and nucleophilic substitutions. This property has been extensively utilized in recent research to synthesize novel compounds with enhanced pharmacokinetic profiles.

In terms of synthesis, {1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonamide can be prepared through a variety of methods, including ring-closing metathesis and other advanced organic synthesis techniques. These methods have been optimized in recent years to improve yield and purity, making this compound more accessible for large-scale applications.

The application of this compound extends beyond traditional pharmaceuticals, with emerging research exploring its potential in materials science and catalysis due to its unique structural properties and reactivity patterns.

In conclusion, CAS No. 2060021-18-1 represents a significant advancement in organic chemistry, offering researchers a versatile tool for exploring new chemical spaces and developing innovative solutions across various scientific domains.